Cas no 1438-79-5 (Disiloxane,1-ethenyl-1,1,3,3,3-pentamethyl-)

• Product Name: Disiloxane,1-ethenyl-1,1,3,3,3-pentamethyl-
• CAS No: 1438-79-5
• MF: C₇H₁₈OSi₂
• MW: 174.388224124908
• MDL: MFCD00078526
• CID: 161785
• PubChem ID: 74036
• Update Time: 2025-08-01

Disiloxane,1-ethenyl-1,1,3,3,3-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• Disiloxane,1-ethenyl-1,1,3,3,3-pentamethyl-
• 1,1,1,3,3-Pentamethyl-3-vinyldisiloxane
• ethenyl-dimethyl-trimethylsilyloxysilane
• Vinyl Pentamethyl Disiloxane
• 1,1,3,3,3-pentamethyl-1-vinyldisiloxane
• 1-vinyl-1,1,3,3,3-pentamethyldisiloxane
• dimethyl(trimethylsiloxy)vinylsilane
• Disiloxane,ethenylpentamethyl
• Pentamethyl-vinyl-disiloxan
• pentamethyl-vinyl-disiloxane
• vinyldimethyisiloxytrimethylsilane
• VINYLPENTAMETHYLDISILOXANE
• ethenyldimethyl[(trimethylsilyl)oxy]silane
• AKOS006345935
• Disiloxane, 1-ethenyl-1,1,3,3,3-pentamethyl-
• Pentamethylvinyldisiloxane
• FS-5618
• 1,1,1,3,3-Pentamethyl-3-vinyl-disiloxane
• Disiloxane, ethenylpentamethyl-
• FT-0715352
• MFCD00078526
• 1438-79-5
• DTXSID2061692
• SCHEMBL335411
• G77883
• MRRXLWNSVYPSRB-UHFFFAOYSA-N

• MDL： MFCD00078526
• Inchi： 1S/C7H18OSi2/c1-7-10(5,6)8-9(2,3)4/h7H,1H2,2-6H3
• InChI Key： MRRXLWNSVYPSRB-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)O[Si](C=C)(C)C

Computed Properties

• Exact Mass: 174.09000
• Monoisotopic Mass: 174.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.787
• Melting Point: <0°C
• Boiling Point: 120 °C
• Flash Point: 12°C
• Refractive Index: 1.3930
• PSA: 9.23000
• LogP: 2.76820
• Vapor Pressure: No data available

Disiloxane,1-ethenyl-1,1,3,3,3-pentamethyl- Security Information

• Signal Word：Danger
• Hazard Statement： H225 (100%) H315 (50%) H319 (50%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 3/7-9-16-36/37/39
• TSCA：Yes
• Risk Phrases：R11; R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents